![molecular formula C11H14N2O2 B1598788 Antithermin CAS No. 588-60-3](/img/structure/B1598788.png)
Antithermin
Overview
Description
Antithermin is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Impact on Human Health from Antimicrobials in Food Animals
- Summary : Antimicrobials, including Antithermin, used in food animals can lead to antimicrobial resistance. This resistance can spread from animals to humans, posing health risks. Evidence from Europe supports the removal of nontherapeutic antimicrobials (NTAs) in animals due to these risks. The environmental impact of NTAs is under study, with concerns about their contribution to the growing environmental load of resistance genes (Marshall & Levy, 2011).
Antibiotics in Early Life Altering Murine Microbiome and Adiposity
- Summary : The use of antibiotics, like this compound, in early life can impact the microbiome and adiposity in mice. This research suggests implications for human health, particularly concerning the use of subtherapeutic antibiotic therapy and its potential effects on metabolism and obesity (Cho et al., 2012).
Antimicrobial Resistance from Nontherapeutic Use in Food Animals
- Summary : The nontherapeutic use of antimicrobials in food animals, including this compound, contributes significantly to the spread of antimicrobial resistance. This resistance can be transferred from animals to humans through various channels, including the food chain, water, and soil, necessitating a reconsideration of such usage practices (Salmanov et al., 2018).
Antibiotic Resistance Among Soil Bacteria Due to Farm Animal Use
- Summary : The application of manure from animals treated with subtherapeutic concentrations of antibiotics, such as this compound, can lead to the proliferation of antibiotic-resistant bacteria in soil. This study highlights the environmental impact and the need for better management of antibiotic use in agriculture to prevent soil contamination and potential human health risks (Ghosh & LaPara, 2007).
Customized Materials-Assisted Microorganisms in Tumor Therapeutics
- Summary : While not directly related to this compound, this research explores the use of microorganisms, potentially modified with antimicrobial agents, for tumor therapy. This innovative approach merges the biological functionalities of microorganisms with custom materials, presenting new possibilities in cancer treatment (Chen et al., 2021).
Hyperthermia Treatment in Cancer Therapy
- Summary : Again, not directly involving this compound, this study discusses hyperthermia as an anti-cancer strategy. The potential synergy of such treatments with biotherapeutics, possibly including antimicrobial agents, offers a promising direction for cancer therapy (Yi et al., 2022).
Mechanism of Action
Target of Action
Antithermin, also known as Antithrombin III, is a natural anticoagulant that primarily targets activated proteases of the coagulation system . Its most important target enzymes are Factor Xa and thrombin . These enzymes are inactivated by being trapped in tight, equimolar complexes with the inhibitor .
Mode of Action
This compound interacts with its targets by forming a covalent bond, resulting in an inactive 1:1 stoichiometric complex between the two . This interaction involves the active serine of thrombin and an arginine reactive site on this compound . The inactivation of these proteases is a major step in the normal clotting process .
Biochemical Pathways
This compound affects the coagulation pathway, which is crucial for blood clotting. It inactivates several enzymes in this pathway, including factors IXa, Xa, XIa, and XIIa . This inactivation disrupts the coagulation cascade, preventing the formation of blood clots. This compound also has an impact on the inflammatory response of endothelial cells and leukocytes by interacting with surface receptors .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). The half-life of this compound in the plasma is about 2.5 to 3.8 days . This means that it takes this amount of time for the concentration of this compound in the body to decrease by half. The half-life may be decreased following surgery, with hemorrhage, acute thrombosis, and/or during heparin administration .
Result of Action
The primary result of this compound’s action is the prevention of thromboembolism, a condition where blood clots form in the blood vessels and block blood flow . By inactivating key enzymes in the coagulation pathway, this compound prevents the formation of these clots. Additionally, it has anti-inflammatory effects and can modulate the inflammatory response of certain cells .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, systemic inflammatory diseases can cause a drop in this compound levels due to consumption by the coagulation system and immunological processes . Furthermore, the efficacy of this compound can be affected by the presence of other substances in the body. For example, heparin, a commonly used anticoagulant, can interfere with the therapeutic effects of this compound .
Biochemical Analysis
Biochemical Properties
Antithermin is a 464-amino-acid protein that contains three disulfide bonds and four possible glycosylation sites . It interacts with several enzymes of the coagulation system, inhibiting their activity and thus playing a significant role in blood coagulation . The activity of this compound is increased manyfold by the anticoagulant drug heparin, which enhances the binding of this compound to thrombin and Factor Xa .
Cellular Effects
This compound has a profound impact on various types of cells and cellular processes. It interacts with heparan sulfate proteoglycans (HSPG) on the surface of cells . It modulates the inflammatory response of endothelial cells and leukocytes by interacting with surface receptors . Furthermore, depending on its glycosylation, this compound can bind to and perforate bacterial cell walls .
Molecular Mechanism
The mechanism of action of this compound involves the formation of a covalent bond with thrombin or Factor Xa, resulting in an inactive 1:1 stoichiometric complex . This interaction involves the active serine of thrombin or Factor Xa and an arginine reactive site on this compound . This binding interaction effectively inhibits the prothrombotic activity of these enzymes .
Temporal Effects in Laboratory Settings
This compound has a half-life in blood plasma of around 3 days . Its concentration in human blood plasma is high, approximately 0.12 mg/ml, which is equivalent to a molar concentration of 2.3 μM . Over time, the effects of this compound can change due to factors such as its stability and degradation .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models . High-dose supplementation of this compound in animal models of Escherichia coli endotoxemia or bacteremia has been reported
Metabolic Pathways
This compound is involved in the coagulation cascade, a complex metabolic pathway that regulates blood clotting . It interacts with several enzymes in this pathway, including thrombin and Factor Xa . The interaction of this compound with these enzymes inhibits their activity, thereby preventing the formation of blood clots .
Transport and Distribution
This compound is synthesized in the liver and then released into the bloodstream . It is distributed within the body through the circulatory system
Properties
IUPAC Name |
(4E)-4-(phenylhydrazinylidene)pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c1-9(7-8-11(14)15)12-13-10-5-3-2-4-6-10/h2-6,13H,7-8H2,1H3,(H,14,15)/b12-9+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIUZPWRIZWXRB-FMIVXFBMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=CC=CC=C1)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC1=CC=CC=C1)/CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
588-60-3 | |
Record name | Levulinic acid phenylhydrazone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000588603 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | LEVULINIC ACID PHENYLHYDRAZONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9JR7P8D8CK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.